Cas no 5451-55-8 (4-tert-Butylcyclohexanecarboxylic Acid)

4-tert-Butylcyclohexanecarboxylic Acid Properties

Names and Identifiers

• 4-tert-Butylcyclohexanecarboxylic acid, predominantly trans
• 4-tert-Butylcyclohexanecarboxylic Acid (cis- and trans- mixture)
• 4-tert-butylcyclohexane-1-carboxylic acid
• 4-tert-Butylcyclohexanecarboxylic acid
• 4-TERT-BUTYLCYCLOHEXANECARBOXYLIC ACID (MIXTURE OF CIS AND T)
• 4-tert-Butylcyclohexanecarboxylic acidneat
• trans-4-tert-Butylcyclohexanecarboxylic acid
• cis-4-tert-Butylcyclohexanecarboxylic acid
• trans-4-(tert-Butyl)cyclohexanecarboxylic acid
• 4-(tert-butyl)cyclohexanecarboxylic acid
• Cyclohexanecarboxylic acid, 4-(1,1-dimethylethyl)-, cis-
• Cyclohexanecarboxylic acid, 4-(1,1-dimethylethyl)-
• cis-4-tert-Butylcyclohexane carboxylic acid
• Cyclohexanecarboxylic acid, 4-(1,1-dimethylethyl)-, trans-
• QVQK
• TRANS-4-TERT-BUTYLCYCLOHEXANE CARBOXYLIC ACID
• (1r,4r)-4-tert-butylcyclohexanecarboxylic acid
• FT-0633170
• 4-tert-Butylcyclohexanecarboxylic acid, 99%
• trans-4-tert-butyl-cyclohexanecarboxylic acid
• AKOS015837821
• 4-(Tert-butyl)cyclohexane-1-carboxylic acid
• AS-17248
• 4-tert-Butylcyclohexanecarboxylic acid, purum, >=98.0% (T)
• SCHEMBL17935778
• EU-0099985
• AS-64517
• CHEBI:87689
• SR-01000597228
• (1S,4S)-4-TERT-BUTYLCYCLOHEXANE-1-CARBOXYLIC ACID
• Cyclohexanecarboxylic acid,1-dimethylethyl)-, cis-
• NSC176105
• 4-tert-Butylcyclohexanecarboxylic acid methyl ester,c&t
• SCHEMBL14540601
• ChemDiv2_003455
• NSC52181
• D88778
• NSC 52181
• SY102581
• (1r,4r)-4-(tert-butyl)cyclohexanecarboxylic acid
• SR-01000597228-1
• 943-29-3
• trans-4-tert-Butycyclohexanecarboxylic acid
• MFCD00466237
• T71484
• ZB1703
• 4-tert-Butylcyclohexanecarboxylic acid,c&t
• B2631
• Cyclohexanecarboxylicacid, 4-(1,1-dimethylethyl)-, cis-
• 5451-55-8
• SCHEMBL1835961
• MFCD00042622
• 4-t-butylcyclohexane-1-carboxylic acid
• trans-4-tert-butylcyclohexane-1-carboxylic acid
• B1285
• SCHEMBL3514603
• CS-0081079
• AC7380
• 4-tert-butyl-cyclohexanecarboxylic acid
• 4-tert-butylcyclohexylcarboxylic acid
• Cis-4-(tert-butyl)cyclohexanecarboxylic acid
• Cis-4-(tert-butyl)cyclohexanecarboxylicacid
• NSC176107
• CS-0453487
• NSC52180
• A830221
• DTXSID70241408
• FT-0619506
• AKOS000120233
• Cyclohexanecarboxylic acid,1-dimethylethyl)-, trans-
• 4-tert-Butylcyclohexanecarboxylic acid #
• SCHEMBL503482
• AB06262
• NSC-176105
• trans-4-(dimethylethyl)cyclohexanecarboxylic acid
• 4-tert-Butylcyclohexanecarboxylic acid pure trans isomer
• 4-tert-butylcyclohexane carboxylic acid
• NSC-176107
• trans-4-t-butylcyclohexanecarboxylic acid
• trans-4-tert-Butylcyclohexanoic acid
• J-660041
• Q27159833
• Z104477532
• Trans-4-(1,1-dimethylethyl)cyclohexanecarboxylic acid
• 4-t-butylcyclohexanecarboxylic acid
• 4-tert-butylcyclohexancarboxilic acid
• AKOS015837823
• NSC-52181
• DTXSID301259837
• HMS1378N01
• AM9696
• 943-28-2
• MFCD08276286
• Cyclohexanecarboxylic acid, 4-tert-butyl-, cis-
• 4-tert-butylcyclohexane-carboxylic acid
• GEO-02474
• NSC-52180
• Cyclohexanecarboxylic acid, 4-tert-butyl-, trans-
• AS-69893
• EN300-20265
• DB-057491
• (1R,4R)-4-TERT-BUTYLCYCLOHEXANE-1-CARBOXYLIC ACID
• DB-052595
• +Expand

• MDL： MFCD00042622
• InChIKey： QVQKEGYITJBHRQ-UHFFFAOYSA-N
• Inchi： 1S/C11H20O2/c1-11(2,3)9-6-4-8(5-7-9)10(12)13/h8-9H,4-7H2,1-3H3,(H,12,13)
• SMILES： O([H])C(C1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])=O
• BRN： 2043187

Computed Properties

• Exact Mass: 184.14600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 184.146329876g/mol
• Heavy Atom Count: 13
• Complexity: 183
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 2.92350
• PSA: 37.30000
• Melting Point: 148 °C (lit.)
• Color/Form: Not determined
• Solubility: Not determined

4-tert-Butylcyclohexanecarboxylic Acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26-S36/37/39
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Risk Phrases： 36/37/38

4-tert-Butylcyclohexanecarboxylic Acid Customs Data

• HS CODE：2916209090
• Customs Data：

  China Customs Code:

  2916209090

  Overview:

  2916209090 other(Cycloalkane\Cycloene\Cyclic terpene)Monocarboxylic acid(Including anhydrides\Acyl halide,Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916209090 other cyclanic, cyclenic or cyclotherpenic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters